N-(4-ethylphenyl)-2-methylpentanamide

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: N-(4-ethylphenyl)-2-methylpentanamide
• InChI: InChI=1S/C14H21NO/c1-4-6-11(3)14(16)15-13-9-7-12(5-2)8-10-13/h7-11H,4-6H2,1-3H3,(H,15,16)
• InChI Key: OHEBVLVWOCYZIF-UHFFFAOYSA-N
• SMILES: CCCC(C)C(=O)NC1=CC=C(C=C1)CC

Description

N-(4-ethylphenyl)-2-methylpentanamide, also known as NEP, is a synthetic compound that belongs to the class of cathinones. It is a designer drug that has gained popularity in recent years due to its stimulating effects. NEP is a potent psychostimulant that is chemically similar to amphetamines and cathinones. It is commonly used as a research chemical in scientific studies to explore its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

N-(4-ethylphenyl)-2-methylpentanamide acts as a potent dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. N-(4-ethylphenyl)-2-methylpentanamide also acts as a norepinephrine reuptake inhibitor, which increases the levels of norepinephrine in the brain. Norepinephrine is a neurotransmitter that is involved in the regulation of arousal and attention.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2-methylpentanamide has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, body temperature, and respiration rate. It also produces a sense of euphoria, increased energy, and alertness. N-(4-ethylphenyl)-2-methylpentanamide has been shown to improve cognitive function and memory in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-ethylphenyl)-2-methylpentanamide in lab experiments include its potency, selectivity, and availability. N-(4-ethylphenyl)-2-methylpentanamide is a highly potent dopamine and norepinephrine reuptake inhibitor, which makes it an ideal tool for investigating the role of these neurotransmitters in various physiological and pathological processes. N-(4-ethylphenyl)-2-methylpentanamide is also highly selective for dopamine and norepinephrine transporters, which reduces the risk of off-target effects. The limitations of using N-(4-ethylphenyl)-2-methylpentanamide in lab experiments include its potential for abuse and the lack of data on its long-term effects.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2-methylpentanamide, including:
1. Investigating the potential therapeutic applications of N-(4-ethylphenyl)-2-methylpentanamide in the treatment of ADHD, narcolepsy, and depression.
2. Exploring the potential of N-(4-ethylphenyl)-2-methylpentanamide as a cognitive enhancer and memory booster.
3. Investigating the long-term effects of N-(4-ethylphenyl)-2-methylpentanamide on the brain and other organs.
4. Developing new synthetic analogs of N-(4-ethylphenyl)-2-methylpentanamide with improved pharmacological properties.
5. Investigating the potential use of N-(4-ethylphenyl)-2-methylpentanamide as a tool for studying the role of dopamine and norepinephrine in various physiological and pathological processes.
Conclusion:
In conclusion, N-(4-ethylphenyl)-2-methylpentanamide is a potent psychostimulant that is commonly used as a research chemical in scientific studies. It acts as a dopamine and norepinephrine reuptake inhibitor, producing a range of biochemical and physiological effects. N-(4-ethylphenyl)-2-methylpentanamide has potential therapeutic applications in the treatment of ADHD, narcolepsy, and depression. However, further research is needed to fully understand the long-term effects of N-(4-ethylphenyl)-2-methylpentanamide on the brain and other organs.

Synthesis Methods

N-(4-ethylphenyl)-2-methylpentanamide is synthesized by reacting 4-ethylphenylacetic acid with thionyl chloride to form 4-ethylphenylacetyl chloride. The resulting compound is then reacted with 2-methylpentanamine to yield N-(4-ethylphenyl)-2-methylpentanamide. The synthesis of N-(4-ethylphenyl)-2-methylpentanamide is a complex process that requires advanced knowledge of organic chemistry and specialized laboratory equipment.

Scientific Research Applications

N-(4-ethylphenyl)-2-methylpentanamide is primarily used as a research chemical in scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It is commonly used in preclinical studies to evaluate its efficacy and safety as a treatment for various medical conditions, including attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression.